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Compound of Interest

Compound Name: Dimethyl-F-OICR-9429-COOH

Cat. No.: B10854667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl-F-OICR-9429-COOH is a chemical ligand for the WD40 repeat domain protein 5

(WDR5).[1][2] It serves as a crucial intermediate in the synthesis of Proteolysis Targeting

Chimeras (PROTACs), which are novel therapeutic agents designed to selectively degrade

target proteins within cells.[1] Given its role in the development of targeted protein degraders,

understanding the proper handling and dissolution of Dimethyl-F-OICR-9429-COOH is

paramount for successful experimental outcomes. This document provides detailed protocols

for the dissolution of Dimethyl-F-OICR-9429-COOH for various research applications.

The parent compound, OICR-9429, is a well-characterized small-molecule inhibitor that

potently antagonizes the interaction between WDR5 and Mixed Lineage Leukemia (MLL)

proteins.[3][4][5] This inhibition has been shown to have therapeutic potential in various

cancers, including acute myeloid leukemia (AML).[3][6]
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Property Value

Full Chemical Name

4-fluoro-3-[3-[[6-oxo-4-(trifluoromethyl)-1H-

pyridine-3-carbonyl]amino]-4-[(3S,5R)-3,4,5-

trimethylpiperazin-1-yl]phenyl]benzoic acid[7]

Molecular Formula C27H26F4N4O4[1][2]

Molecular Weight 546.51 g/mol [1]

Appearance Light brown to brown solid[1]

Primary Target WD40 repeat domain protein 5 (WDR5)[1][2]

Solubility Data
The solubility of Dimethyl-F-OICR-9429-COOH is critical for the preparation of stock solutions

for in vitro and in vivo experiments. Based on available data, the compound exhibits high

solubility in Dimethyl Sulfoxide (DMSO).

Solvent Concentration Remarks

DMSO 200 mg/mL (365.96 mM)

Requires sonication for

complete dissolution. It is

highly recommended to use

freshly opened, anhydrous

DMSO as the compound is

hygroscopic.[1]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
This protocol describes the preparation of a 200 mg/mL stock solution of Dimethyl-F-OICR-
9429-COOH in DMSO.
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Dimethyl-F-OICR-9429-COOH powder

Anhydrous Dimethyl Sulfoxide (DMSO), freshly opened

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing the Compound: Carefully weigh the desired amount of Dimethyl-F-OICR-9429-
COOH powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 200

mg/mL solution, weigh 200 mg of the compound.

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube. For a 200

mg/mL solution, add 1 mL of DMSO.

Initial Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to initially suspend

the compound.

Sonication: Place the tube in an ultrasonic water bath and sonicate until the solution is clear

and all solid material has dissolved. This may take several minutes. Visually inspect the

solution against a light source to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored at

-20°C, the solution should be used within one month. For storage at -80°C, the solution is

stable for up to six months. Protect from light.[1]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for treating cells in culture.
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Materials:

High-concentration stock solution of Dimethyl-F-OICR-9429-COOH in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes

Procedure:

Thawing the Stock Solution: Thaw a single-use aliquot of the high-concentration DMSO

stock solution at room temperature.

Serial Dilution (if necessary): For lower final concentrations, it may be necessary to perform

an intermediate dilution of the stock solution in DMSO or cell culture medium.

Final Dilution: Directly add the required volume of the DMSO stock solution to the pre-

warmed cell culture medium to achieve the desired final concentration. For example, to

prepare 1 mL of a 10 µM working solution from a 200 mg/mL (365.96 mM) stock, add 0.027

µL of the stock solution to 1 mL of medium. It is recommended to add the DMSO stock to a

larger volume of medium and mix well to ensure homogeneity.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the cell culture

medium is consistent across all experimental conditions, including the vehicle control

(medium with the same percentage of DMSO without the compound). Typically, the final

DMSO concentration should be kept below 0.5% (v/v) to minimize solvent-induced

cytotoxicity.

Immediate Use: Use the freshly prepared working solution immediately for treating cells.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing a stock solution of Dimethyl-F-
OICR-9429-COOH.
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Workflow for Preparing Dimethyl-F-OICR-9429-COOH Stock Solution

Stock Solution Preparation

Experimental Use

1. Weigh Compound

2. Add Anhydrous DMSO

3. Vortex Thoroughly

4. Sonicate until Dissolved

5. Aliquot for Storage

6. Store at -20°C or -80°C

A. Thaw Stock Aliquot

For Experiment

B. Dilute in Culture Medium

C. Treat Cells

Click to download full resolution via product page

Caption: Workflow for dissolving and preparing Dimethyl-F-OICR-9429-COOH solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Dimethyl-F-OICR-9429-COOH - Immunomart [immunomart.com]

3. Pharmacological targeting of the Wdr5-MLL interaction in C/EBPα N-terminal leukemia -
PMC [pmc.ncbi.nlm.nih.gov]

4. selleckchem.com [selleckchem.com]

5. OICR-9429 | Structural Genomics Consortium [thesgc.org]

6. A selective WDR5 degrader inhibits acute myeloid leukemia in patient-derived mouse
models - PMC [pmc.ncbi.nlm.nih.gov]

7. Dimethyl-F-OICR-9429-COOH | Ligands for Target Protein for PROTAC | 2407458-49-3 |
Invivochem [invivochem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Dimethyl-F-OICR-
9429-COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854667#how-to-dissolve-dimethyl-f-oicr-9429-
cooh-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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